1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)-N-methylmethanamine

Specification

• Molecular Formula: C10H16F3N3
• Molecular Weight: 235.25 g/mol
• IUPAC Name: N-methyl-1-[2-(2-methylpropyl)-5-(trifluoromethyl)pyrazol-3-yl]methanamine
• Standard InChI: InChI=1S/C10H16F3N3/c1-7(2)6-16-8(5-14-3)4-9(15-16)10(11,12)13/h4,7,14H,5-6H2,1-3H3
• Standard InChI Key: LOXDPURAUZBEJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=CC(=N1)C(F)(F)F)CNC

Introduction

1-(1-Isobutyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)-N-methylmethanamine is a complex organic compound featuring a pyrazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms. This compound is specifically modified with an isobutyl group and a trifluoromethyl group attached to the pyrazole ring. The presence of these functional groups imparts unique chemical and biological properties to the compound.

Potential Applications

• Pharmaceuticals: The compound's unique structure suggests potential applications in drug development, particularly in areas where pyrazole derivatives have shown promise.

• Agrochemicals: Pyrazole-based compounds are also explored for their use in agriculture due to their biological activity against certain pests or diseases.

Comparison with Similar Compounds

Several compounds share structural similarities with 1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)-N-methylmethanamine. These include:

Compound Name	Molecular Formula	Key Features
1-Isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-N-methylmethanamine	Similar structure but different position of trifluoromethyl substitution	Different substitution position
(1-Isobutyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)boronic acid	C8H12BF3N2O2	Contains boronic acid functionality; useful in cross-coupling reactions
1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol	Lacks isobutyl group; used in different chemical contexts	Different functional group

Research Findings and Future Directions

While detailed research findings on 1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)-N-methylmethanamine are scarce, compounds with similar structures have shown promise in various biological assays. Further studies are needed to fully explore the potential applications and biological activities of this compound.

Interaction Studies

Understanding how this compound interacts with biological systems is crucial for determining its potential uses. Techniques such as molecular docking and in vitro assays can provide valuable insights into its binding properties and biological effects.